Cas no 1806030-08-9 (4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine)

• Product Name: 4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine
• CAS No: 1806030-08-9
• MF: C₈H₂F₈INO
• MW: 406.999282360077
• CID: 4813667
• Update Time: 2025-10-30

4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F8INO/c9-5(10)3-2(17)1-18-6(19-8(14,15)16)4(3)7(11,12)13/h1,5H
• InChI Key： MBIJHOIEUOGAEP-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)(F)F)=C1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806030-08-9)

4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine (CAS No. 1806030-08-9) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique difluoromethyl, iodo, and trifluoromethoxy substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of advanced molecules. Its structural complexity and functional diversity align with the growing demand for fluorinated compounds in modern applications, particularly in drug discovery and crop protection.

The molecular structure of 4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine features a pyridine core substituted with multiple halogen and fluorinated groups. The presence of the iodo moiety at the 5-position offers exceptional reactivity for cross-coupling reactions, a feature highly sought after in palladium-catalyzed transformations such as Suzuki-Miyaura and Stille couplings. Meanwhile, the trifluoromethoxy and trifluoromethyl groups enhance the compound's lipophilicity and metabolic stability, making it a promising candidate for the development of bioactive molecules. Researchers frequently explore such fluorinated heterocycles to address challenges in medicinal chemistry, including improving drug bioavailability and target selectivity.

In the context of current trends, 4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine aligns with the rising interest in sustainable fluorination methods and green chemistry. As environmental regulations tighten, chemists are increasingly focusing on efficient synthetic routes that minimize waste and energy consumption. This compound's versatility allows it to serve as a building block for eco-friendly agrochemicals and pharmaceutical intermediates, addressing global concerns about food security and healthcare innovation. Its applications in catalysis and material design further highlight its multidisciplinary relevance.

From a commercial perspective, the demand for CAS No. 1806030-08-9 is driven by its utility in high-value industries. Pharmaceutical companies leverage its structural features to develop next-generation therapeutics, particularly in oncology and CNS disorders, where fluorinated compounds show enhanced efficacy. Similarly, agrochemical manufacturers utilize derivatives of this pyridine compound to create novel pesticides with improved environmental profiles. The compound's stability under various conditions also makes it a candidate for electronic materials, such as organic semiconductors and liquid crystals, which are critical for advancing display technologies.

Analytical characterization of 4-(Difluoromethyl)-5-iodo-2-(trifluoromethoxy)-3-(trifluoromethyl)pyridine typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, ensuring reliable performance in downstream applications. Storage recommendations often emphasize protection from light and moisture to preserve its reactivity, particularly the iodo substituent, which is sensitive to degradation. Proper handling protocols are essential to maintain the compound's utility in high-throughput synthesis and combinatorial chemistry workflows.

Looking ahead, the scientific community anticipates expanded applications for CAS No. 1806030-08-9, especially in emerging fields like bioconjugation and proteolysis-targeting chimeras (PROTACs). Its modular design enables facile modification, catering to the evolving needs of precision medicine and targeted drug delivery. As research into fluorine-containing compounds continues to grow, this pyridine derivative is poised to play a pivotal role in shaping the future of chemical innovation.